N-Boc-S-tritylcystein-N-methoxy-N-methylamide

• IUPAC Name: tert-butyl N-[(2S)-1-[methoxy(methyl)amino]-1-oxo-3-tritylsulfanylpropan-2-yl]carbamate
• InChI: InChI=1S/C29H34N2O4S/c1-28(2,3)35-27(33)30-25(26(32)31(4)34-5)21-36-29(22-15-9-6-10-16-22,23-17-11-7-12-18-23)24-19-13-8-14-20-24/h6-20,25H,21H2,1-5H3,(H,30,33)/t25-/m1/s1
• InChI Key: PPCGNIONQKAWQY-RUZDIDTESA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CSC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)N(C)OC
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H](CSC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)N(C)OC
• Molecular Formula: C29H34N2O4S
• DSSTOX Substance ID: DTXSID70676271
• Molecular Weight: 506.7 g/mol
• CAS No.: 158861-38-2

Description

N-Boc-S-tritylcystein-N-methoxy-N-methylamide, also known as this compound, is a useful research compound. Its molecular formula is C29H34N2O4S and its molecular weight is 506.661. The purity is usually 95%.
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Scientific Research Applications

Biochemical and Therapeutic Applications

• Psychiatric Disorder Treatment : NAC has shown promise in treating various psychiatric disorders by modulating glutamatergic, neurotropic, and inflammatory pathways. It has been explored for addiction, compulsive and grooming disorders, schizophrenia, and bipolar disorder, providing new avenues for treatments where traditional therapies have been limited (Dean, Giorlando, & Berk, 2011).

• Antioxidative and Anti-inflammatory Properties : NAC's ability to act as a precursor to glutathione, an important antioxidant, underpins its use in conditions requiring antioxidative and anti-inflammatory interventions. This includes its application in preventing or mitigating conditions like radiocontrast-induced nephropathy and possibly in sepsis treatment (Samuni, Goldstein, Dean, & Berk, 2013).

• Role in Cystic Fibrosis (CF) : NAC's antioxidant activity is significant in managing CF, particularly in modulating inflammation and redox imbalance in airway infections. It may also play a role in biofilm prevention and eradication, especially against Pseudomonas aeruginosa (Guerini, Condrò, Friuli, Maggi, & Perugini, 2022).

• Neuroprotective Effects : The potential of NAC and its derivatives in neuroprotection is underscored by studies investigating their impact on neurodegenerative and psychiatric conditions. This involves modulation of oxidative stress, inflammation, and glutamate dysregulation, suggesting a broad therapeutic potential for similar compounds (Sunitha et al., 2013).

• Photocatalytic Applications : While not directly related to N-Boc-S-tritylcystein-N-methoxy-N-methylamide, research into related compounds like (BiO)2CO3 (BOC) for photocatalysis in environmental and healthcare applications highlights the versatility and potential of chemical modifications to enhance functional properties (Ni, Sun, Zhang, & Dong, 2016).